Cas no 2034325-60-3 (2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1))
2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1)
-
- Inchi: 1S/C14H11F2N3O2S.ClH/c15-8-1-2-11(10(16)5-8)18-14-17-9(7-22-14)6-19-12(20)3-4-13(19)21;/h1-2,5,7H,3-4,6H2,(H,17,18);1H
- InChI Key: YKQQGGWVKGSXPW-UHFFFAOYSA-N
- SMILES: N1(CC2=CSC(NC3=CC=C(F)C=C3F)=N2)C(=O)CCC1=O.[H]Cl
2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6477-5318-2μmol |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6477-5318-5μmol |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6477-5318-10μmol |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6477-5318-20μmol |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 20μl |
$118.5 | 2023-04-25 | |
| Life Chemicals | F6477-5318-1mg |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6477-5318-2mg |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6477-5318-3mg |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6477-5318-4mg |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6477-5318-5mg |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6477-5318-10mg |
1-({2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}methyl)pyrrolidine-2,5-dione hydrochloride |
2034325-60-3 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1) Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1)
Introduction to 2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1) (CAS No. 2034325-60-3)
2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1) (CAS No. 2034325-60-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving inflammatory responses and metabolic regulation. The unique structural features of this molecule, including its pyrrolidinedione core and the presence of a thiazole ring substituted with a 2,4-difluorophenylamino group, contribute to its distinctive pharmacological properties.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various experimental applications in vitro and in vivo. This solubility advantage is particularly crucial for pharmaceutical formulations where bioavailability and delivery efficiency are critical factors. The compound's molecular structure also suggests potential interactions with multiple biological targets, which could be exploited for the development of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological effects of pyrrolidinedione derivatives due to their ability to interact with enzymes and receptors involved in critical cellular processes. The presence of the thiazole moiety in 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]- part of the molecule is particularly noteworthy, as thiazole derivatives are well-known for their anti-inflammatory and antimicrobial properties. The 2,4-difluorophenylamino group further enhances the compound's potential by introducing fluorine atoms, which are known to improve metabolic stability and binding affinity.
Current research indicates that this compound may have significant therapeutic implications in the treatment of chronic inflammatory diseases. Studies have demonstrated that molecules with similar structural motifs can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. Additionally, the compound's ability to modulate nuclear factor kappa B (NF-κB) signaling pathways suggests its potential role in reducing inflammation by inhibiting the transcription of pro-inflammatory genes.
The hydrochloride salt form of 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]- also exhibits promising properties in terms of pharmacokinetics. Its enhanced solubility allows for more efficient absorption and distribution throughout the body, which is essential for achieving therapeutic concentrations at target sites. Furthermore, the stability of the hydrochloride salt ensures that the compound remains effective during storage and transportation, making it a reliable candidate for further clinical development.
One of the most exciting aspects of this compound is its potential to serve as a lead molecule for drug discovery programs targeting neurological disorders. Preliminary studies have shown that pyrrolidinedione derivatives can cross the blood-brain barrier and interact with neurotransmitter systems involved in pain perception and mood regulation. The presence of the thiazole ring and fluorinated aromatic group may contribute to its ability to modulate these systems by binding to specific receptors or enzymes within neural cells.
The synthesis of 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the phenyl ring is a critical step that demands careful optimization to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently.
In conclusion, 2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for studying mechanisms underlying inflammatory diseases and neurological disorders. As research continues to uncover new therapeutic applications for this class of compounds, 2034325-60-3 may play a pivotal role in developing next-generation treatments that address unmet medical needs.
2034325-60-3 (2,5-Pyrrolidinedione, 1-[[2-[(2,4-difluorophenyl)amino]-4-thiazolyl]methyl]-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)